4-(5-Methyl-4-oxo-4,5-dihydro-thiazol-2-ylamino)-benzoic acid

• IUPAC Name: 4-[(5-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid
• InChI: InChI=1S/C11H10N2O3S/c1-6-9(14)13-11(17-6)12-8-4-2-7(3-5-8)10(15)16/h2-6H,1H3,(H,15,16)(H,12,13,14)
• InChI Key: PXOZYAXQSBPCLU-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)NC(=NC2=CC=C(C=C2)C(=O)O)S1
• Molecular Formula: C11H10N2O3S
• Molecular Weight: 250.28 g/mol

Description

4-(5-Methyl-4-oxo-4,5-dihydro-thiazol-2-ylamino)-benzoic acid (MTBA) is an organic compound that has been used in scientific research for many years. It is a versatile compound that can be used in a variety of laboratory applications. MTBA has been used in the synthesis of other compounds, as a pharmaceutical intermediate, and as a reagent in biochemical and physiological experiments. In

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Chiral 2-Thiazolines : This compound has been utilized in the synthesis of new chiral 2-thiazolines (4,5-dihydro-1,3-thiazoles), which are important in the field of medicinal chemistry and drug development (Aitken et al., 1997).
• Development of Metal Complexes : It has been involved in the creation of benzothiazole-imino-benzoic acid Schiff Bases and their metal complexes, which show significant antimicrobial activity against various bacterial strains (Mishra et al., 2019).
• Creation of Anti-inflammatory Agents : Derivatives of this compound have been synthesized and evaluated for their anti-inflammatory and analgesic activities, contributing to the development of new therapeutic agents (Kumar, 2022).

Biochemical Research and Pharmacology

• Synthesis of α-Acyloxybenzothiazoleamides : It's been used as an acid component in the synthesis of unsaturated α-benzothiazole acyloxyamides, which have potential applications in biochemical research (Sheikholeslami-Farahani & Shahvelayati, 2013).
• Anticancer Research : Involved in the development of novel pyridine-thiazole hybrid molecules, demonstrating significant anticancer activities against various cancer cell lines (Ivasechko et al., 2022).

Analytical Chemistry and Material Science

• Study of Fluorescent Properties : Used in the synthesis of compounds that possess interesting fluorescent properties, relevant in the field of material science and analytical chemistry (Avetisyan et al., 2007).
• Development of Triazafulvalene System : Involved in the creation of a new triazafulvalene system, which has potential applications in the field of organic electronics and photonics (Uršič et al., 2010).